Cas no 2137792-77-7 (3-Pyridinamine, 4-methyl-5-(4-methyl-2-oxazolyl)-)

• Product Name: 3-Pyridinamine, 4-methyl-5-(4-methyl-2-oxazolyl)-
• CAS No: 2137792-77-7
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5263891
• Update Time: 2025-05-26

3-Pyridinamine, 4-methyl-5-(4-methyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 4-methyl-5-(4-methyl-2-oxazolyl)-

• Inchi： 1S/C10H11N3O/c1-6-5-14-10(13-6)8-3-12-4-9(11)7(8)2/h3-5H,11H2,1-2H3
• InChI Key： XJVOONRDSAEEEM-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2=NC(C)=CO2)C(C)=C1N

Additional information on 3-Pyridinamine, 4-methyl-5-(4-methyl-2-oxazolyl)-

Research Brief on 3-Pyridinamine, 4-methyl-5-(4-methyl-2-oxazolyl)- (CAS: 2137792-77-7): Recent Advances and Applications

The compound 3-Pyridinamine, 4-methyl-5-(4-methyl-2-oxazolyl)- (CAS: 2137792-77-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its pyridine and oxazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for drug development in areas such as oncology, neurology, and infectious diseases.

One of the key breakthroughs in the study of this compound is its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have demonstrated that 3-Pyridinamine, 4-methyl-5-(4-methyl-2-oxazolyl)- exhibits selective inhibition against specific kinase targets, such as EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase). These findings were validated through in vitro and in vivo experiments, highlighting the compound's potential as a targeted therapy for kinase-driven malignancies.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic profile. Studies have shown that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a viable candidate for oral administration. Furthermore, its metabolic stability and low toxicity in preclinical models suggest a promising safety profile, which is crucial for advancing to clinical trials. These attributes underscore the compound's potential as a lead molecule in drug discovery pipelines.

Another area of interest is the compound's application in neurodegenerative diseases. Preliminary research indicates that 3-Pyridinamine, 4-methyl-5-(4-methyl-2-oxazolyl)- may modulate neuroinflammatory pathways, offering neuroprotective effects in models of Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier (BBB) has been a focal point, as this property is often a limiting factor in CNS drug development. These findings open new avenues for exploring its therapeutic utility in neurological disorders.

Despite these advancements, challenges remain in optimizing the compound's efficacy and specificity. Current research efforts are directed toward structural modifications to enhance its binding affinity and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications, with the aim of developing next-generation derivatives with improved therapeutic profiles.

In conclusion, 3-Pyridinamine, 4-methyl-5-(4-methyl-2-oxazolyl)- (CAS: 2137792-77-7) represents a promising scaffold in medicinal chemistry, with diverse applications in oncology, neurology, and beyond. Continued research into its mechanisms, pharmacokinetics, and structural optimization will be essential for translating these findings into clinical benefits. The compound's multifaceted potential underscores its significance in the evolving landscape of chemical biology and pharmaceutical research.